Hydrogen trifluoro(morpholinomethyl)borate

• Molecular Formula: C5H11BF3NO
• Molecular Weight: 168.96 g/mol
• IUPAC Name: hydron;trifluoro(morpholin-4-ylmethyl)boranuide
• InChI: InChI=1S/C5H10BF3NO/c7-6(8,9)5-10-1-3-11-4-2-10/h1-5H2/q-1/p+1
• InChI Key: FQKLIGKQQGNVHW-UHFFFAOYSA-O
• Canonical SMILES: [H+].[B-](CN1CCOCC1)(F)(F)F

Description

Hydrogen trifluoro(morpholinomethyl)borate is a chemical compound with the molecular formula C5H11BF3NO It is known for its unique structure, which includes a boron atom bonded to a trifluoromethyl group and a morpholinomethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydrogen trifluoro(morpholinomethyl)borate can be synthesized through several methods. One common approach involves the reaction of morpholine with boron trifluoride in the presence of a suitable solvent. The reaction typically occurs under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality. The compound is often purified through crystallization or distillation techniques to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

Hydrogen trifluoro(morpholinomethyl)borate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form boron-containing oxides.

Reduction: It can be reduced to yield boron hydrides.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Reagents like halogens or organometallic compounds facilitate substitution reactions.

Major Products

The major products formed from these reactions include boron oxides, boron hydrides, and various substituted boron compounds. These products have diverse applications in materials science and catalysis .

Scientific Research Applications

Hydrogen trifluoro(morpholinomethyl)borate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in Suzuki–Miyaura coupling reactions.

Biology: The compound is studied for its potential use in drug delivery systems due to its ability to form stable complexes with various biomolecules.

Medicine: Research is ongoing to explore its use in developing new pharmaceuticals with improved efficacy and reduced side effects.

Industry: It is utilized in the production of advanced materials, including polymers and ceramics, due to its unique chemical properties.

Mechanism of Action

The mechanism by which hydrogen trifluoro(morpholinomethyl)borate exerts its effects involves the interaction of the boron atom with various molecular targets. The trifluoromethyl group enhances the compound’s stability and reactivity, allowing it to participate in a wide range of chemical reactions. The morpholinomethyl group provides additional functional sites for interaction with other molecules, facilitating complex formation and catalysis.

Comparison with Similar Compounds

Similar Compounds

• Potassium trifluoro(morpholinomethyl)borate
• Sodium trifluoro(morpholinomethyl)borate
• Lithium trifluoro(morpholinomethyl)borate

Uniqueness

Hydrogen trifluoro(morpholinomethyl)borate is unique due to its specific combination of a trifluoromethyl group and a morpholinomethyl group bonded to a boron atom. This structure imparts distinct chemical properties, such as enhanced stability and reactivity, making it a valuable compound in various applications.